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Compound of Interest

Compound Name: 3-Ethyl-2-methyl-2-pentene

Cat. No.: B010489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 3-Ethyl-2-
methyl-2-pentene, including its nomenclature, physicochemical properties, and relevant

experimental protocols.

Nomenclature
The standard IUPAC name for this compound is 3-ethyl-2-methylpent-2-ene[1]. It is a branched

alkene with the molecular formula C₈H₁₆[1][2][3][4].

Synonyms:

2-Methyl-3-ethyl-2-pentene[1][2][3]

2-Pentene, 3-ethyl-2-methyl-[2][3]

(C2H5)2C=C(CH3)2[2][3]

3-Aethyl-2-methyl-pent-2-en[2]

3-ÉTHYL-2-MÉTHYL-2-PENTÈNE[2]

3-ETIL-2-METIL-2-PENTENO[2]
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3-Isopropyliden-pentan[2]

Physicochemical Data
The following table summarizes the key quantitative properties of 3-Ethyl-2-methyl-2-pentene.

Property Value Source

Molecular Formula C₈H₁₆ [1][2][3][4]

Molecular Weight 112.21 g/mol [1][2]

CAS Registry Number 19780-67-7 [1][2][3]

Boiling Point 113-116.5 °C [4]

Density 0.7388 g/cm³ at 16 °C [4]

Refractive Index 1.4222 [4]

Flash Point 15.6 °C [4]

XLogP3 3.8 [1]

Experimental Protocols
A related compound, 3-methyl-2-pentene, can be synthesized through the trimerization of

ethylene to produce a C₆ product containing 2-ethyl-1-butene. This is followed by the

etherification of 2-ethyl-1-butene, separation of the resulting ether, and its subsequent

decomposition to yield 3-methyl-2-pentene. This process is notable for producing 3-methyl-2-

pentene that is substantially free of other C₆ olefin isomers, with the exception of 2-ethyl-1-

butene[5].

3-Ethyl-2-methyl-2-pentene can be purified using preparative gas-liquid chromatography

(GLC). A recommended setup involves a column packed with 20% squalene on Chromosorb P,

operated at a temperature of 70°C[2].
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Purification Workflow

Crude 3-Ethyl-2-methyl-2-pentene

Preparative Gas-Liquid Chromatography (GLC)

Column: 20% Squalene on Chromosorb P Temperature: 70°C Purified 3-Ethyl-2-methyl-2-pentene

Click to download full resolution via product page

Caption: Purification workflow for 3-Ethyl-2-methyl-2-pentene.

Chemical Reactivity
The reaction of 3-ethyl-2-pentene with hydrogen bromide (HBr) is an example of electrophilic

addition to an alkene. The double bond of the alkene attacks the hydrogen of HBr, leading to

the formation of a carbocation intermediate. The bromide ion then attacks the carbocation to

form the final product[6].
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Reaction with HBr

3-Ethyl-2-pentene

Carbocation Intermediate

+ HBr

HBr

Addition Product

+ Br-
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Caption: Electrophilic addition of HBr to 3-ethyl-2-pentene.

When 3-ethyl-2-pentene reacts with bromine water, it undergoes an electrophilic addition

reaction. In this reaction, a bromine molecule (Br₂) adds across the double bond of the

alkene[7].

Reaction with Bromine Water

3-Ethyl-2-pentene

2-Bromo-3-ethylpentan-3-ol (Major Product)

+ Br₂/H₂O

Br₂ / H₂O

Click to download full resolution via product page
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Caption: Reaction of 3-ethyl-2-pentene with bromine water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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